Cas no 6950-04-5 (1,2-Dipyridin-4-ylethane-1,2-diol)

• Product Name: 1,2-Dipyridin-4-ylethane-1,2-diol
• CAS No: 6950-04-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD00068335
• CID: 507559
• PubChem ID: 95639
• Update Time: 2025-04-23

1,2-Dipyridin-4-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol,1,2-di-4-pyridinyl-
• 1,2-Di-4-pyridinyl-1,2-ethanediol
• 1,2-Dipyridin-4-ylethane-1,2-diol
• NSC 26025
• A871736
• DHKSJSQSVHHBPH-UHFFFAOYSA-N
• 1,2-Di(4-pyridinyl)-1,2-ethanediol #
• NSC26025
• Oprea1_416569
• MFCD00068335
• 1,2-bis(4-pyridyl)-1,2-ethanediol
• 6950-04-5
• SR-01000195738-1
• meso-1,2-Di(4-pyridyl)-1,2-ethanediol
• 1,2-Di(pyridin-4-yl)ethane-1,2-diol
• FT-0606329
• DTXSID80970196
• 1,2-Ethanediol, 1,2-di-4-pyridinyl-
• meso-1,2-Di(4-pyridyl) Glycol
• 1,2-bis(pyridin-4-yl)ethane-1,2-diol
• EINECS 230-120-0
• FT-0635493
• LS-05060
• meso-1,2-Bis(4-pyridyl) Glycol
• NS00044585
• 1,2-Bis(4-pyridinyl)ethane-1,2-diol
• 1,2-Di(4-pyridyl)ethanediol
• EINECS 226-815-3
• (R*,R*)-(1)-1,2-Dipyridin-4-ylethane-1,2-diol
• Bis-(4-pyridyl)-glykol
• D0936
• AKOS008996624
• 1,2-Di(4-pyridyl)ethylene glycol
• NSC-26025
• SR-01000195738
• 5486-06-6
• SCHEMBL1892118
• DB-081034
• pyridine, 4-[1,2-dihydroxy-2-(4-pyridyl)]ethyl-
• (1S,2S)-1,2-Di(pyridin-4-yl)ethane-1,2-diol
• DB-051677
• 1 2-DI-(4-PYRIDYL)-1 2-ETHANEDIOL
• ALBB-016295

• MDL： MFCD00068335
• Inchi： 1S/C12H12N2O2/c15-11(9-1-5-13-6-2-9)12(16)10-3-7-14-8-4-10/h1-8,11-12,15-16H
• InChI Key： DHKSJSQSVHHBPH-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)C(C1C=CN=CC=1)O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.636
• PSA: 66.24000
• LogP: 1.24360
• Vapor Pressure: Not available

1,2-Dipyridin-4-ylethane-1,2-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1,2-Dipyridin-4-ylethane-1,2-diol

Introduction to 1,2-Ethanediol,1,2-di-4-pyridinyl (CAS No. 6950-04-5) and Its Emerging Applications in Chemical Biology

1,2-Ethanediol,1,2-di-4-pyridinyl, identified by the Chemical Abstracts Service Number (CAS No.) 6950-04-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This bidentate ligand, featuring two pyridyl groups attached to a diethylene glycol backbone, exhibits remarkable chelating capabilities and has found utility in various biochemical assays and drug development pipelines. The compound's ability to coordinate with transition metals makes it a valuable tool in catalysis and as a precursor for more complex molecular architectures.

The molecular structure of 1,2-Ethanediol,1,2-di-4-pyridinyl consists of a central diethylene glycol moiety linked at both ends to 4-pyridinyl groups. This configuration imparts a high degree of flexibility and tunability, allowing the compound to interact with a wide range of biological targets. The pyridine rings not only enhance solubility in polar solvents but also provide hydrogen bonding sites, which are critical for its role in stabilizing protein-ligand interactions. Such characteristics have made it a popular choice for designing probes and inhibitors in drug discovery.

Recent advancements in chemical biology have highlighted the importance of 1,2-Ethanediol,1,2-di-4-pyridinyl in the development of targeted therapies. For instance, studies have demonstrated its efficacy as a chelating agent in metal-organic frameworks (MOFs) designed for therapeutic applications. The compound's ability to bind metals like ruthenium and iridium has opened new avenues for photodynamic therapy (PDT) and chemotherapy. In particular, ruthenium(II) complexes derived from 1,2-Ethanediol,1,2-di-4-pyridinyl have shown promise in selectively targeting cancer cells while minimizing toxicity to healthy tissues.

In addition to its metal-chelating properties, 1,2-Ethanediol,1,2-di-4-pyridinyl has been explored as a building block for synthesizing bioactive molecules. Its bifunctional nature allows for the facile attachment of pharmacophores at both pyridine positions, enabling the creation of novel heterocyclic compounds with enhanced biological activity. Researchers have leveraged this property to develop kinase inhibitors and antimicrobial agents. For example, derivatives of 1,2-Ethanediol,1,2-di-4-pyridinyl have been reported to exhibit potent inhibitory effects against tyrosine kinases involved in cancer progression.

The compound's versatility extends to its role in biochemical assays as well. Its high affinity for certain metal ions has made it useful in developing sensor systems for detecting environmental pollutants and biological markers. These sensors rely on the selective binding of metal ions to 1,2-Ethanediol,1,2-di-4-pyridinyl, which triggers a measurable change in physical or chemical properties. Such applications underscore the compound's significance in both research and industrial settings.

Emerging research also suggests that 1,2-Ethanediol,1,2-di-4-pyridinyl could play a pivotal role in sustainable chemistry. Its biodegradability and low toxicity profile make it an attractive alternative to traditional chelating agents used in industrial processes. Furthermore, its ability to form stable complexes with metals allows for efficient recovery and recycling of these elements in catalytic systems. This aligns with global efforts to develop greener chemical methodologies that minimize environmental impact.

The synthesis of 1,2-Ethanediol,1,2-di-4-pyridinyl is another area where innovation has been ongoing. Modern synthetic techniques have enabled the production of this compound with high purity and yield under mild conditions. Advances in catalytic methods have particularly contributed to optimizing its synthesis pathway. These improvements not only reduce costs but also enhance scalability for industrial applications.

Looking ahead, 1 , 2 - Ethanediol , 1 , 2 - di - 4 - pyridinyl ( CAS No . 6950 - 04 - 5 ) is poised to remain at the forefront of chemical biology research . Its multifaceted applications span from therapeutic agents to diagnostic tools , making it an indispensable asset in both academic laboratories and pharmaceutical companies . As our understanding of its properties continues to evolve , so too will its potential contributions to advancing human health and environmental sustainability .